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Compound of Interest

Compound Name: Hpk1-IN-16

Cat. No.: B12423452

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling information for
Hpk1-IN-16, a potent and selective inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). The

information is intended to guide laboratory personnel in the safe use and management of this
compound.

Chemical and Physical Properties

Hpk1-IN-16 is a small molecule inhibitor being investigated for its role in cancer

immunotherapy.[1][2] Understanding its physical and chemical characteristics is fundamental to
its safe handling.
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Property Value Reference
Chemical Name Hpk1-IN-16 [3]
Synonyms Not Available [3]

CAS Number 2294965-95-8 [11[3]
Molecular Formula C28H27FN404 [11[3]
Molecular Weight 454.54 g/mol [1][3]
Appearance Powder [1]

) Not specified, for research use
Purity [2]
only

Toxicological Information

The primary hazards associated with Hpk1-IN-16 are related to its potential toxicity if ingested
and its environmental impact.

Hazard
Classification Code Description Reference
(GHS)
Acute Toxicity, Oral H302 Harmful if swallowed [3]
) o Very toxic to aquatic
Acute Aquatic Toxicity =~ H400 i [3]
ife
) ) Very toxic to aquatic
Chronic Aquatic ] ] )
o H410 life with long lasting [3]
Toxicity
effects

LD50/LC50: No data available.

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the compound.
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Condition

Recommendation

Reference

Handling

Avoid inhalation, and contact
with eyes and skin. Avoid dust
and aerosol formation. Use
only in areas with appropriate

exhaust ventilation.

[3]

Storage (Powder)

2 years at -20°C

[1]

Storage (in DMSO)

2 weeks at 4°C, 6 months at
-80°C

[1]

General Storage

Keep container tightly sealed
in a cool, well-ventilated area.
Keep away from direct sunlight

and sources of ignition.

[3]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents.

[3]

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route First Aid Procedure Reference

Remove any contact lenses,
locate eye-wash station, and
flush eyes immediately with
Eye Contact large amounts of water. [3]
Separate eyelids with fingers
to ensure adequate flushing.

Promptly call a physician.

Rinse skin thoroughly with
large amounts of water.

Skin Contact Remove contaminated clothing  [3]
and shoes and call a

physician.

Immediately relocate self or
casualty to fresh air. If
) breathing is difficult, give
Inhalation ) o [3]
cardiopulmonary resuscitation
(CPR). Avoid mouth-to-mouth

resuscitation.

Wash out mouth with water;
Ingestion Do NOT induce vomiting; calla  [3]

physician.

Experimental Protocols and Workflows

While specific experimental safety protocols for Hpk1-IN-16 are not publicly available, a
general workflow for assessing the safety of a new chemical entity is presented below. This
logical process ensures that potential hazards are identified and mitigated before extensive
laboratory work commences.
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Figure 1. A generalized workflow for the safety assessment of a novel chemical compound.
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Personal Protective Equipment (PPE) and Handling
Decision Pathway

The selection of appropriate PPE is paramount when working with Hpk1-IN-16. The following
decision pathway illustrates the logic for selecting the correct level of protection based on the
experimental procedure.

Start: Handling Hpk1-IN-16

Is there a risk of
dust or aerosol generation?

Weighing, sonicating, Handling of sealed containers
or preparing stock solutions or prepared solutions

i '

Use_ 17 & e Standard laboratory bench
chemical fume hood

Enhanced PPE:
- Chemical splash goggles Minimum PPE:
- Nitrile gloves - Safety glasses with side shields
- Laboratory coat - Nitrile gloves
- Consider respiratory protection - Laboratory coat
(e.g., N95 respirator)

Proceed with Experiment

Click to download full resolution via product page
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Figure 2. Decision pathway for selecting appropriate PPE when handling Hpk1-IN-16.

Spill and Disposal Procedures

In the event of a spill, appropriate measures must be taken to prevent exposure and

environmental contamination.

Procedure Action Reference
Wear appropriate PPE. For
small spills, absorb with an
inert material and place in a

Spill Cleanup suitable container for disposal.  [3]

For large spills, contain the
spill and follow institutional

guidelines.

Waste Disposal

Dispose of contents/container
to an approved waste disposal 3]

plant. Avoid release to the

environment.

Stability and Reactivity

Hpk1-IN-16 is stable under recommended storage conditions.[3]
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Condition Information Reference

Reactivity No data available. [3]

] B Stable under recommended
Chemical Stability N [3]
storage conditions.

Possibility of Hazardous ]
) No data available. [3]
Reactions

Conditions to Avoid No data available. [3]

] ) Strong acids/alkalis, strong
Incompatible Materials o ) [3]
oxidizing/reducing agents.

- Under fire conditions, may
Hazardous Decomposition ) )
decompose and emit toxic [3]
Products
fumes.

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive
risk assessment. All laboratory personnel should be familiar with the complete Safety Data
Sheet (SDS) and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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